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Compound of Interest

Compound Name: Methyl chlorate

CAS No.: 91589-75-2

Cat. No.: B14362130

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available spectroscopic data for methyl chlorate
(CH₃ClO₃), specifically focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS). It is crucial to establish at the outset that methyl chlorate is currently

considered a hypothetical compound.[1] Extensive efforts to synthesize this molecule have

been unsuccessful to date, and as a result, no empirical spectroscopic data has been

published.[1]

The absence of a stable, isolable sample of methyl chlorate means that all discussions of its

spectroscopic properties are based on theoretical calculations rather than experimental

observation. This guide will summarize the current scientific understanding of this molecule and

clarify the distinction between methyl chlorate and similarly named, but chemically distinct,

compounds for which experimental data is available.

The Hypothetical Nature of Methyl Chlorate
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Methyl chlorate, the methyl ester of chloric acid, remains an elusive target for synthetic

chemists.[1] While its chemical formula and structure can be readily drawn, the compound has

not been successfully prepared and isolated. Consequently, there are no experimental NMR,

IR, or mass spectra to report. Any representation of its spectroscopic characteristics would be

purely computational and predictive in nature.

Distinguishing Methyl Chlorate from Similar
Compounds
In the course of searching for data on methyl chlorate, information on several other

compounds with similar names is often encountered. It is essential to differentiate methyl
chlorate from these molecules to avoid confusion. The most common of these are:

Methyl Chloroformate (CH₃O(CO)Cl): A stable, commercially available compound.

Methyl Chloroacetate (CH₂ClCO₂CH₃): Another stable and well-characterized chemical.

Methyl Chloride (CH₃Cl): A gaseous compound, also known as chloromethane.

Spectroscopic data for these related but distinct compounds are readily available and are

summarized below for comparative purposes.

Spectroscopic Data of Related Compounds
The following tables present a summary of the available, experimentally determined

spectroscopic data for methyl chloroformate, methyl chloroacetate, and methyl chloride. This

information is provided to aid researchers in distinguishing these compounds from the

hypothetical methyl chlorate.

Nuclear Magnetic Resonance (NMR) Data
Compound Nucleus Solvent

Chemical Shift
(ppm)

Methyl Chloroformate ¹H - ~3.9

Methyl Chloroacetate ¹H CDCl₃ 3.802, 4.083[2]

Methyl Chloride ¹³C CDCl₃ ~25.1
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Note: Specific chemical shifts can vary depending on the solvent and other experimental

conditions.

Infrared (IR) Spectroscopy Data
Compound Key Vibrational Frequencies (cm⁻¹)

Methyl Chloroformate Strong C=O stretch (~1780 cm⁻¹)

Methyl Chloroacetate Strong C=O stretch (~1770 cm⁻¹)

Methyl Chloride
C-H stretch (~2950-3050 cm⁻¹), C-Cl stretch

(~732 cm⁻¹)

Note: IR spectra show multiple bands; the values listed represent prominent characteristic

absorptions.

Mass Spectrometry (MS) Data
Compound Molecular Ion (m/z)

Key Fragmentation Peaks
(m/z)

Methyl Chloroformate 94, 96 (isotope pattern)
59 (loss of Cl), 63

(rearrangement)

Methyl Chloroacetate 108, 110 (isotope pattern) 77 (loss of OCH₃), 49 (CH₂Cl)

Methyl Chloride 50, 52 (isotope pattern) 50 (M+), 35/37 (Cl+)

Note: The presence of chlorine results in a characteristic M+2 isotope peak with an intensity of

approximately one-third of the molecular ion peak.

Experimental Protocols
As methyl chlorate has not been synthesized, no experimental protocols for obtaining its

spectroscopic data exist. The methodologies for obtaining the data for the related compounds

listed above are standard analytical procedures.

NMR Spectroscopy: Samples are typically dissolved in a deuterated solvent (e.g., CDCl₃)

and analyzed using a spectrometer operating at a specific frequency (e.g., 300 MHz for ¹H
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NMR). Chemical shifts are reported relative to a reference standard, commonly

tetramethylsilane (TMS).

IR Spectroscopy: Spectra can be obtained from neat liquid samples (between salt plates), as

a solution in a suitable solvent, or for gaseous samples in a gas cell. Fourier-transform

infrared (FTIR) spectrometers are now standard for these measurements.

Mass Spectrometry: A variety of ionization techniques can be employed, with electron

ionization (EI) being common for creating the fragment patterns reported here. The resulting

ions are separated by their mass-to-charge ratio.

Logical Workflow for Compound Identification
The process of identifying an unknown compound suspected to be methyl chlorate or a

related substance would follow a logical progression of spectroscopic analysis. This workflow is

depicted in the diagram below.
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Spectroscopic Analysis Workflow

Unknown Sample

Mass Spectrometry (MS)

Infrared (IR) Spectroscopy

NMR Spectroscopy (¹H, ¹³C)

Data Interpretation and
Structure Elucidation

Compound Identified

Click to download full resolution via product page

Caption: A generalized workflow for compound identification using spectroscopic techniques.

Conclusion
In summary, there is no experimental spectroscopic data (NMR, IR, MS) available for methyl
chlorate because the compound has not yet been successfully synthesized. The information

presented in this guide serves to clarify the hypothetical nature of methyl chlorate and to
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provide a reference for the spectroscopic data of similarly named, but chemically distinct,

compounds. Researchers and scientists are advised to be precise in their nomenclature to

avoid ambiguity and to rely on theoretical calculations for any predictive work on the properties

of methyl chlorate until such time as a viable synthetic route is developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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